CID 11637204

• CAS No.: 18711-16-5
• Product Name: CID 11637204
• Molecular Formula: C8H4Cl2N2O2
• Molecular Weight: 231.03 g/mol
• IUPAC Name: 6,7-dichloro-3-(hydroxyamino)indol-2-one
• Standard InChI: InChI=1S/C8H4Cl2N2O2/c9-4-2-1-3-6(5(4)10)11-8(13)7(3)12-14/h1-2,14H,(H,11,12,13)
• Standard InChIKey: CVOUSAVHMDXCKG-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C2=NC(=O)C(=C21)NO)Cl)Cl
• SMILES: C1=CC(=C(C2=NC(=O)C(=C21)NO)Cl)Cl
• Canonical SMILES: C1=CC(=C(C2=NC(=O)C(=C21)NO)Cl)Cl
• Appearance: Solid powder
• Description: NS309 is a nonselective activator of small- and intermediate-conductance Ca2+-activated K+ (SK/KCa2 and IK/KCa3.1) channels (EC50s range from 0.12-1.2 µM for SK channels and 10-90 nM for IK channels). NS309 decreases rat detrusor smooth muscle membrane potential and phasic contractions by activating SK3 channels. NS309 restores EDHF-type relaxation in mesenteric small arteries from type 2 diabetic ZDF rats.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NS309; NS-309; NS 309.
• Reference: 1: Tajbakhsh N, Sokoya EM. Compromised endothelium-dependent hyperpolarization-mediated dilations can be rescued by NS309 in obese Zucker rats. Microcirculation. 2014 Nov;21(8):747-53. doi: 10.1111/micc.12157. PubMed PMID: 25047389.; 2: Parajuli SP, Hristov KL, Soder RP, Kellett WF, Petkov GV. NS309 decreases rat detrusor smooth muscle membrane potential and phasic contractions by activating SK3 channels. Br J Pharmacol. 2013 Apr;168(7):1611-25. doi: 10.1111/bph.12049. PubMed PMID: 23145946; PubMed Central PMCID: PMC3605870.; 3: Kroigaard C, Dalsgaard T, Nielsen G, Laursen BE, Pilegaard H, Köhler R, Simonsen U. Activation of endothelial and epithelial K(Ca) 2.3 calcium-activated potassium channels by NS309 relaxes human small pulmonary arteries and bronchioles. Br J Pharmacol. 2012 Sep;167(1):37-47. doi: 10.1111/j.1476-5381.2012.01986.x. PubMed PMID: 22506557; PubMed Central PMCID: PMC3448912.; 4: Seear RV, Lew VL. IKCa agonist (NS309)-elicited all-or-none dehydration response of human red blood cells is cell-age dependent. Cell Calcium. 2011 Nov;50(5):444-8. doi: 10.1016/j.ceca.2011.07.005. Epub 2011 Sep 21. PubMed PMID: 21937109.; 5: Brøndum E, Kold-Petersen H, Simonsen U, Aalkjaer C. NS309 restores EDHF-type relaxation in mesenteric small arteries from type 2 diabetic ZDF rats. Br J Pharmacol. 2010 Jan;159(1):154-65. doi: 10.1111/j.1476-5381.2009.00525.x. Epub 2009 Dec 10. PubMed PMID: 20015296; PubMed Central PMCID: PMC2823361.; 6: Pandita RK, Rønn LC, Jensen BS, Andersson KE. Urodynamic effects of intravesical administration of the new small/intermediate conductance calcium activated potassium channel activator NS309 in freely moving, conscious rats. J Urol. 2006 Sep;176(3):1220-4. PubMed PMID: 16890729.; 7: Strøbaek D, Teuber L, Jørgensen TD, Ahring PK, Kjaer K, Hansen RS, Olesen SP, Christophersen P, Skaaning-Jensen B. Activation of human IK and SK Ca2+ -activated K+ channels by NS309 (6,7-dichloro-1H-indole-2,3-dione 3-oxime). Biochim Biophys Acta. 2004 Oct 11;1665(1-2):1-5. PubMed PMID: 15471565.
• PubChem Compound: 11637204
• Last Modified: Nov 16 2021